Cas no 2229536-17-6 (3-bromo-5-methyl-2-(2-nitroethyl)thiophene)

• Product Name: 3-bromo-5-methyl-2-(2-nitroethyl)thiophene
• CAS No: 2229536-17-6
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 5891752
• PubChem ID: 165676363
• Update Time: 2025-10-22

3-bromo-5-methyl-2-(2-nitroethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-methyl-2-(2-nitroethyl)thiophene
• EN300-1916943
• 2229536-17-6

• Inchi： 1S/C7H8BrNO2S/c1-5-4-6(8)7(12-5)2-3-9(10)11/h4H,2-3H2,1H3
• InChI Key： LSLRRGGVOABFSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.1Ų

Additional information on 3-bromo-5-methyl-2-(2-nitroethyl)thiophene

Introduction to 3-bromo-5-methyl-2-(2-nitroethyl)thiophene (CAS No: 2229536-17-6)

3-bromo-5-methyl-2-(2-nitroethyl)thiophene, identified by the chemical abstracts service number 2229536-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aromatic compound features a thiophene core substituted with a bromine atom at the 3-position, a methyl group at the 5-position, and an ethyl group bearing a nitro substituent at the 2-position. The unique structural configuration of this molecule makes it a valuable intermediate in the synthesis of various biologically active compounds and advanced materials.

The thiophene scaffold is a prominent motif in medicinal chemistry due to its prevalence in natural products and pharmaceuticals. Its aromatic stability, coupled with the ability to undergo diverse chemical transformations, makes it an ideal platform for drug discovery. In particular, the presence of electron-withdrawing groups such as the nitroethyl moiety enhances the electrophilicity of the thiophene ring, facilitating further functionalization. This characteristic is particularly useful in constructing complex molecular architectures required for targeted therapeutic interventions.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-bromo-5-methyl-2-(2-nitroethyl)thiophene. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined its synthesis, making it more accessible for industrial applications. These improvements have not only reduced production costs but also opened new avenues for exploring its potential in drug development and material science.

The bromo substituent at the 3-position of the thiophene ring serves as a versatile handle for further derivatization. It can be readily introduced into more complex molecules through Suzuki-Miyaura or Stille couplings, allowing for the construction of polycyclic structures. Similarly, the methyl group at the 5-position can be modified through oxidation or reduction reactions, providing additional synthetic flexibility. The nitroethyl group, on the other hand, can be reduced to an amine or converted into other functional groups, making it a versatile intermediate for constructing pharmacophores.

In pharmaceutical research, 3-bromo-5-methyl-2-(2-nitroethyl)thiophene has been explored as a precursor for several potential therapeutic agents. Its structural features are reminiscent of known bioactive molecules, suggesting that derivatives of this compound may exhibit similar pharmacological properties. For instance, thiophene-based compounds have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The nitro group can also be metabolically reduced to an amine, which is a common pharmacological transformation that enhances bioavailability and binding affinity.

Moreover, the compound's utility extends beyond pharmaceuticals into materials science. Thiophene derivatives are widely used in organic electronics due to their excellent charge transport properties. The bromo and nitro groups can be exploited to fine-tune the electronic characteristics of conjugated polymers and small-molecule emitters used in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 3-bromo-5-methyl-2-(2-nitroethyl)thiophene into polymer backbones enhances device performance by improving charge injection and transport efficiency.

The synthesis of 3-bromo-5-methyl-2-(2-nitroethyl)thiophene involves multi-step organic reactions that require precise control over reaction conditions. Typically, it begins with the bromination of 5-methylthiophene followed by nitration and subsequent alkylation with 2-nitroethanol or another suitable electrophile. Advances in catalytic systems have allowed for greener and more sustainable synthetic routes, reducing waste generation and energy consumption. These innovations align with global efforts to promote environmentally friendly chemical processes.

Applications in medicinal chemistry have been further accelerated by computational methods that predict the biological activity of thiophene derivatives. Virtual screening techniques have identified several analogs of 3-bromo-5-methyl-2-(2-nitroethyl)thiophene with enhanced potency against specific targets. Such computational approaches not only save time but also provide insights into structure-activity relationships, guiding experimental design more effectively.

The versatility of 3-bromo-5-methyl-2-(2-nitroethyl)thiophene as a building block has also been recognized in agrochemical research. Thiophene-based compounds exhibit herbicidal and fungicidal properties, making them valuable in crop protection strategies. By modifying its structure, researchers aim to develop novel agrochemicals with improved efficacy and environmental safety profiles.

In conclusion,3-bromo-5-methyl-2-(2-nitroethyl)thiophene (CAS No: 2229536-17-6) represents a promising intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features offer numerous opportunities for further functionalization and derivatization, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound,its importance is expected to grow significantly in the coming years.